Cas no 1551592-58-5 (2-(2,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(2,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine
• CAS No: 1551592-58-5
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 6051625
• PubChem ID: 83236070
• Update Time: 2025-11-01

2-(2,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine
• EN300-1932356
• AKOS021558313
• 1551592-58-5

• Inchi： 1S/C10H13F2NO2/c1-14-7-3-4-9(15-2)8(5-7)10(11,12)6-13/h3-5H,6,13H2,1-2H3
• InChI Key： BKOQCLLAZVCJTB-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=C(C=CC=1OC)OC)F

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine

Introduction to 2-(2,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine (CAS No. 1551592-58-5) and Its Emerging Applications in Chemical Biology

2-(2,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine, identified by the chemical identifier CAS No. 1551592-58-5, is a fluorinated amine derivative featuring a phenyl ring substituted with methoxy groups at the 2 and 5 positions. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. The presence of both electron-donating methoxy groups and electron-withdrawing fluorine atoms imparts distinct reactivity and binding characteristics, making it a valuable scaffold for drug discovery and molecular recognition studies.

The fluorinated amine moiety in this compound plays a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity, and influence the electronic distribution of molecules. In contrast, the dimethoxyphenyl group introduces hydrophobicity and potential interactions with aromatic binding pockets in biological targets. This combination of structural features has positioned 2-(2,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their potential interactions with biological targets. Studies have demonstrated that the fluorinated amine derivative can serve as a key pharmacophore in designing small-molecule inhibitors targeting protein-protein interactions (PPIs) and enzyme substrates. The methoxy groups on the phenyl ring further enhance the compound's ability to engage with hydrophobic or polar residues in binding pockets, improving its overall affinity.

One of the most exciting areas of research involving CAS No. 1551592-58-5 is its application in the development of novel immunomodulators. The unique structural motif has been found to interact with specific receptors involved in immune signaling pathways. Preclinical studies have shown that derivatives of this compound can modulate cytokine production and T-cell activation, suggesting potential therapeutic benefits in autoimmune diseases and inflammation-related disorders. The fluorine atoms contribute to prolonged half-life, while the dimethoxyphenyl group ensures selective binding to target receptors.

The synthesis of 2-(2,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine presents an interesting challenge due to the need for precise functionalization of both the fluorinated ethyl group and the aromatic ring. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have made it feasible to produce this compound with high yield and purity. These advancements have opened doors for large-scale synthesis and further derivatization studies.

In addition to its pharmaceutical applications, CAS No. 1551592-58-5 has shown promise in materials science. The incorporation of fluorinated amines into polymer matrices can enhance thermal stability and chemical resistance. Researchers are exploring its use as an intermediate in synthesizing advanced materials for electronics and coatings, where such properties are highly desirable.

The growing interest in fluorinated amine derivatives like 2-(2,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine underscores their versatility across multiple domains of science and industry. As computational tools become more sophisticated, the ability to predict and optimize molecular properties has accelerated the discovery process. This compound exemplifies how structural innovation can lead to breakthroughs in both medicine and materials science.

Future research directions may include exploring analogs of this compound with different substituents to fine-tune their biological activity. Additionally, investigating its behavior in complex biological systems could provide insights into mechanisms of action that might not be apparent from initial assays. The combination of experimental validation with computational modeling will be essential in unlocking the full potential of this class of compounds.